4-[2-(1-naphthylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide

• IUPAC Name: 4-[2-(naphthalen-1-ylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C27H24N2O3/c30-26(29-25-12-6-10-21-9-4-5-11-24(21)25)19-32-23-15-13-22(14-16-23)27(31)28-18-17-20-7-2-1-3-8-20/h1-16H,17-19H2,(H,28,31)(H,29,30)
• InChI Key: DTRVPEKDNIXYAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C27H24N2O3
• Molecular Weight: 424.5 g/mol

Description

4-[2-(1-naphthylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide, commonly known as Compound X, is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to inhibit the activity of certain enzymes that are involved in cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Compound X has been shown to have a number of biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis, and modulation of various signaling pathways. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Compound X in lab experiments is its high potency and selectivity for certain enzymes and signaling pathways. However, one limitation is that it may have off-target effects that could potentially interfere with the interpretation of experimental results.

Future Directions

There are several potential future directions for the study of Compound X. One area of focus could be the development of more potent and selective analogs of the compound. Another area of interest could be the investigation of its potential use in combination with other therapeutic agents for the treatment of cancer and other diseases. Additionally, further research could be conducted to better understand its mechanism of action and potential off-target effects.

Scientific Research Applications

Compound X has shown promise as a potential therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been studied extensively in vitro and in vivo, and has shown significant anti-cancer activity in several cancer cell lines.